Cas no 1240529-42-3 (3-3-(2-methylphenyl)propylaniline)

• Product Name: 3-3-(2-methylphenyl)propylaniline
• CAS No: 1240529-42-3
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• MDL: MFCD16547836
• CID: 5206695
• Update Time: 2023-11-24

3-3-(2-methylphenyl)propylaniline Chemical and Physical Properties

Names and Identifiers

• 3-[3-(2-methylphenyl)propyl]aniline
• Benzenamine, 3-[3-(2-methylphenyl)propyl]-
• 3-3-(2-methylphenyl)propylaniline

• MDL： MFCD16547836
• Inchi： 1S/C16H19N/c1-13-6-2-3-9-15(13)10-4-7-14-8-5-11-16(17)12-14/h2-3,5-6,8-9,11-12H,4,7,10,17H2,1H3
• InChI Key： DGVRHEVQSUDMPD-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)CCCC1C=CC=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• XLogP3: 4.4
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids